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Compound of Interest

Compound Name: Bodipy C12-ceramide

Cat. No.: B130238

A comprehensive analysis of BODIPY™ FL C12-Ceramide's co-localization with key organelle
markers, providing researchers, scientists, and drug development professionals with a vital
resource for accurate cellular imaging and analysis.

BODIPY™ FL C12-Ceramide is a fluorescent lipid analog widely employed to visualize the
Golgi apparatus in living and fixed cells. Its utility stems from its incorporation into cellular
metabolism, where it is processed and concentrated within the Golgi complex. However, a
thorough understanding of its specificity and potential co-localization with other organelles is
crucial for the precise interpretation of experimental results. This guide provides a cross-
validation of BODIPY™ FL C12-Ceramide staining with established markers for the Golgi
apparatus, endoplasmic reticulum (ER), mitochondria, and lysosomes, supported by
experimental data and detailed protocols.

Quantitative Co-localization Analysis

The degree of co-localization between BODIPY™ FL C12-Ceramide and various organelle
markers is quantified using the Pearson's Correlation Coefficient (PCC). The PCC value ranges
from +1 (perfect correlation) to -1 (perfect anti-correlation), with 0 indicating no correlation. The
following table summarizes the available quantitative data for the co-localization of BODIPY ™
C12-Ceramide and other BODIPY™ analogs with specific organelle markers.
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Pearson's
BODIPY™ Correlation Reference Cell
Organelle Marker o
Analog Coefficient Type
(PCC)
) Water-Soluble Human
Golgi Apparatus GOLPH3 ~0.6 ]
BODIPY Fibroblasts
Endoplasmic o Water-Soluble Human
) Calreticulin ~0.8 )
Reticulum BODIPY Fibroblasts
Mitochondria MitoTracker™ BODIPY-Mito 0.76 - 0.96 HelLa Cells[1]
BODIPY-based
Lysosomes LysoTracker™ 0.66 + 0.06 HelLa Cells[2]
probe
_ BODIPY™ FL HEK293T
Peroxisomes GFP-SKL 0.86
C12 Cells[3]
o BODIPY™ BODIPY™ FL HEK293T
Lipid Droplets 0.12
493/503 C12 Cells[3]

Note: Data for Golgi and ER markers were obtained with a water-soluble BODIPY™ probe and

may not be fully representative of the lipophilic BODIPY™ C12-Ceramide. Data for

mitochondria and lysosomes were obtained with specialized BODIPY ™-based probes

designed for those organelles and are provided for comparative purposes.

Experimental Protocols

Accurate and reproducible staining is paramount for reliable co-localization studies. Below are

detailed protocols for live-cell and fixed-cell imaging using BODIPY™ FL C12-Ceramide in

conjunction with other organelle markers.

Live-Cell Co-Staining Protocol

This protocol is designed for the simultaneous visualization of the Golgi apparatus and other

organelles in living cells.

Materials:
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BODIPY™ FL C12-Ceramide

Organelle-specific fluorescent probe (e.g., ER-Tracker™, MitoTracker™, LysoTracker™)

Hanks' Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4

Defatted Bovine Serum Albumin (BSA)

Complete cell culture medium

Glass-bottom dishes or coverslips

Procedure:

o Cell Preparation: Seed cells on glass-bottom dishes or coverslips and culture to 70-80%

confluency.

BODIPY™ FL C12-Ceramide-BSA Complex Preparation:

o Prepare a 1 mM stock solution of BODIPY™ FL C12-Ceramide in ethanol or DMSO.

o Evaporate the desired amount of the stock solution to dryness under a stream of nitrogen.

o Resuspend the dried lipid in a solution of 0.34 mg/mL defatted BSA in HBSS/HEPES to a
final concentration of 5 uM. Vortex to ensure complete complexation.

Staining:
o Wash cells twice with pre-warmed HBSS/HEPES.

o Incubate cells with the 5 uM BODIPY™ FL C12-Ceramide-BSA complex for 30 minutes at
4°C. This low-temperature incubation allows the ceramide analog to label the plasma
membrane.

o Wash the cells three times with ice-cold, serum-free medium to remove excess probe.

o Add pre-warmed complete cell culture medium containing the other organelle-specific
fluorescent probe at its recommended concentration.
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o Incubate at 37°C for 30 minutes to allow for internalization and transport of the ceramide
to the Golgi and staining of the other organelle.

e Imaging:
o Wash the cells twice with pre-warmed HBSS/HEPES.

o Image the cells immediately using a fluorescence or confocal microscope with the
appropriate filter sets for BODIPY™ FL (Excitation/Emission: ~505/511 nm) and the other
organelle marker.

Fixed-Cell Co-Staining and Immunofluorescence
Protocol

This protocol is suitable for co-localization studies requiring fixation and/or
immunofluorescence.

Materials:

BODIPY™ FL C12-Ceramide

e 4% Paraformaldehyde (PFA) in PBS

o Phosphate-Buffered Saline (PBS)

e Permeabilization Buffer (e.g., 0.1% Triton™ X-100 in PBS)
» Blocking Buffer (e.g., 5% BSA in PBS)

o Primary antibody against an organelle marker (e.g., anti-Giantin for Golgi, anti-Calreticulin for
ER)

o Fluorescently-labeled secondary antibody
e Mounting medium with DAPI

Procedure:
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o BODIPY™ Staining of Live Cells: Follow steps 1-3 of the live-cell staining protocol.
 Fixation:
o Wash cells twice with PBS.
o Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.[4]
o Wash three times with PBS.
o Immunofluorescence (if applicable):
o Permeabilize the cells with Permeabilization Buffer for 10 minutes.
o Wash three times with PBS.
o Block non-specific antibody binding with Blocking Buffer for 1 hour at room temperature.
o Incubate with the primary antibody diluted in Blocking Buffer overnight at 4°C.
o Wash three times with PBS.

o Incubate with the fluorescently-labeled secondary antibody diluted in Blocking Buffer for 1
hour at room temperature, protected from light.

o Wash three times with PBS.
e Mounting and Imaging:
o Mount the coverslip on a microscope slide using mounting medium with DAPI.
o Image using a fluorescence or confocal microscope with the appropriate filter sets.

Visualizing the Workflow and Cellular Pathways

To better illustrate the experimental processes and the intracellular journey of BODIPY™ C12-
Ceramide, the following diagrams have been generated using Graphviz.
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Experimental Workflow: Live-Cell Co-Staining

1. Prepare Cells 2. Prepare BODIPY-BSA 3. Incubate Cells with 4. Wash with 5. Add Medium with 6. Incubate at 37°C 7. Wash and Image
(70-80% confluency) Complex (5 pM) BODIPY-BSAat 4°C Ice-Cold Medium Organelle Tracker : : 9

Click to download full resolution via product page

A streamlined workflow for live-cell co-staining experiments.

Intracellular Trafficking of BODIPY C12-Ceramide
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Trafficking pathway of BODIPY C12-Ceramide and its relation to other organelles.
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In summary, while BODIPY™ FL C12-Ceramide is a robust marker for the Golgi apparatus, its
trafficking through the endoplasmic reticulum can result in some degree of co-localization with
ER markers. Its association with mitochondria and lysosomes is generally low, though proximity
and shared trafficking pathways can lead to incidental overlap. For highly specific labeling of
these other organelles, the use of targeted fluorescent probes is recommended. The protocols
and data presented in this guide provide a solid foundation for designing and interpreting co-
localization experiments involving BODIPY™ FL C12-Ceramide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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